Dimethyl 3,3'-(((3-formylphenyl)methylene)bis(sulfanediyl))dipropanoate
Cat. No. B177654
M. Wt: 356.5 g/mol
InChI Key: NTZAQVDAXCNIIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04851409
Procedure details
To a solution of isophthalaldehyde (40 g, 0.3 mol.) in chloroform (400 mL) and methyl 3-mercaptopropanoate (68 mL, 0.6 mol.) was added dropwise trimethylsilyl chloride (48 mL, 0.38 mol.) over 30 min. The reaction mixture was stirred at R.T. for 2 hours. The reaction was quenched with 25% aq. NH4OAc, extracted with ethyl acetate dried and evaporated. Flash chromatography of the residue afforded 50 g of the title compound.
Identifiers
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REACTION_CXSMILES
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[CH:1](=O)[C:2]1[CH:9]=[CH:8][CH:7]=[C:4]([CH:5]=[O:6])[CH:3]=1.[SH:11][CH2:12][CH2:13][C:14]([O:16][CH3:17])=[O:15].C[Si](Cl)(C)C>C(Cl)(Cl)Cl>[CH:5]([C:4]1[CH:3]=[C:2]([CH:1]([S:11][CH2:12][CH2:13][C:14]([O:16][CH3:17])=[O:15])[S:11][CH2:12][CH2:13][C:14]([O:16][CH3:17])=[O:15])[CH:9]=[CH:8][CH:7]=1)=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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40 g
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Type
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reactant
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Smiles
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C(C1=CC(C=O)=CC=C1)=O
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Name
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Quantity
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68 mL
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Type
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reactant
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Smiles
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SCCC(=O)OC
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Name
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Quantity
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48 mL
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Type
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reactant
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Smiles
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C[Si](C)(C)Cl
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at R.T. for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched with 25% aq. NH4OAc
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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C(=O)C=1C=C(C=CC1)C(SCCC(=O)OC)SCCC(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 50 g | |
| YIELD: CALCULATEDPERCENTYIELD | 46.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
